Cas no 1999612-87-1 (methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate
• CAS No: 1999612-87-1
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5843563
• PubChem ID: 165648492
• Update Time: 2025-05-22

methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate
• 1999612-87-1
• EN300-1744582

• Inchi： 1S/C10H10O4/c1-4-8(11)9-5-7(6(2)14-9)10(12)13-3/h4-5H,1H2,2-3H3
• InChI Key： QZPYRAYKRVZXKP-UHFFFAOYSA-N
• SMILES： O1C(C(C=C)=O)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate

Methyl 2-Methyl-5-(Prop-2-Enoyl)furan-3-Carboxylate: A Comprehensive Overview

Methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate, with the CAS number 1999612-87-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a furan ring with a substituted propenoyl group and a methyl ester. The furan moiety, a five-membered aromatic ring containing two double bonds, is a key structural feature that contributes to the compound's reactivity and versatility.

The prop-2-enoyl group attached to the furan ring introduces additional functionality, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its potential applications in the development of advanced materials, such as stimuli-responsive polymers and bio-based composites. The methyl ester group further enhances its solubility in organic solvents, making it easier to handle and process in laboratory settings.

From a chemical synthesis perspective, methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate can be synthesized through a variety of methods, including nucleophilic aromatic substitution and conjugate addition reactions. These methods leverage the reactivity of the furan ring and the enoyl group to form stable bonds under controlled conditions. Researchers have also explored the use of catalytic systems, such as transition metal catalysts, to optimize the synthesis process and improve yield.

One of the most exciting developments involving this compound is its application in drug delivery systems. The furan ring's ability to undergo bioisosteric replacements has made it a promising candidate for designing bioactive molecules with improved pharmacokinetic properties. For instance, recent studies have demonstrated that derivatives of this compound can act as carriers for hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its pharmaceutical applications, methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate has shown potential in the field of sustainable chemistry. Its ability to participate in [4+2] cycloaddition reactions under thermal or photochemical conditions has led to the development of novel materials with tailored electronic properties. These materials are being explored for use in organic electronics, where they could serve as semiconducting components in flexible devices.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation between the furan ring and the enoyl group, which influences its optical properties and reactivity towards nucleophiles.

In conclusion, methyl 2-methyl-5-(prop-2-enoyl)furan-3-carboxylate is a multifaceted compound with applications spanning organic synthesis, drug delivery, materials science, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it an essential molecule for chemists and material scientists alike.